Cas no 172758-08-6 (Propanamide,N-[3,4,5,6,7,8-hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-2-methyl-)

Propanamide,N-[3,4,5,6,7,8-hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-2-methyl- structure
172758-08-6 structure
Product Name:Propanamide,N-[3,4,5,6,7,8-hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-2-methyl-
CAS No:172758-08-6
MF:C18H22N6O3
MW:370.405683040619
CID:111539
PubChem ID:135401448
Update Time:2025-04-18

Propanamide,N-[3,4,5,6,7,8-hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-[3,4,5,6,7,8-hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-2-methyl-
    • N-[1,4,5,6,7,8-HEXAHYDRO-6,7-DIMETHYL-4-OXO-5-(3-PYRIDINYLCARBONYL)-2-PTERIDINYL]-2-METHYL-PROPANAMIDE
    • N-[6,7-dimethyl-4-oxo-5-(pyridine-3-carbonyl)-1,6,7,8-tetrahydropteridin-2-yl]-2-methylpropanamide
    • Propanamide,N-[3,4,5,6,7,8-hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-...
    • N-[6,7-dimethyl-4-oxo-5-(pyridine-3-carbonyl)-3,6,7,8-tetrahydropteridin-2-yl]-2-methylpropanamide
    • Oprea1_409503
    • N-[6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-3,4,5,6,7,8-hexahydro-2-pteridinyl]-2-methylpropanamide
    • DTXSID20393022
    • SMR000230402
    • 172758-08-6
    • N-[1,4,5,6,7,8-Hexahydro-6,7-dimethyl-4-oxo-5-(3-pyridinylcarbonyl)-2-pteridinyl]-2-methyl-propanami
    • CHEMBL1585346
    • AB-323/13887368
    • HMS2524N10
    • FT-0629612
    • MLS000704542
    • N-[1,4,5,6,7,8-HEXAHYDRO-6,7-DIMETHYL-4-OXO-5-(3-PYRIDINYLCARBONYL)-2-PTERIDINYL]-2-METHYL-PRO
    • Inchi: 1S/C18H22N6O3/c1-9(2)15(25)22-18-21-14-13(16(26)23-18)24(11(4)10(3)20-14)17(27)12-6-5-7-19-8-12/h5-11H,1-4H3,(H3,20,21,22,23,25,26)
    • InChI Key: IQNMVFBOBKVYSC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)N1C2C(NC(NC(C(C)C)=O)=NC=2NC(C)C1C)=O

Computed Properties

  • Exact Mass: 370.175
  • Monoisotopic Mass: 370.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.42
  • Refractive Index: 1.687
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